9-(Azidomethyl)anthracene

• Molecular Formula: C15H11N3
• Molecular Weight: 233.27 g/mol
• IUPAC Name: 9-(azidomethyl)anthracene
• InChI: InChI=1S/C15H11N3/c16-18-17-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2
• InChI Key: WZYKQNHXNDMRPW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2CN=[N+]=[N-]

Description

9-(Azidomethyl)anthracene is a useful research compound. Its molecular formula is C15H11N3 and its molecular weight is 233.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 9-bromomethyl-anthracene (7.85 g, 29.0 mmol) and sodium azide (7.79 g, 120 mmol) in dimethylformamide (DMF, 190 mL) was heated at 50° C. for 30 minutes. The mixture was cooled to room temperature, and extracted with ether, and the ether layers were washed with water, dried over MgSO4 and concentrated to give 9-azidomethyl-anthracene as yellow crystals (5.92 g, 87% yield). 1H NMR (CDCl3) δ 8.53 (1H, s), 8.31 (2H, d), 8.07 (2H, d), 7.61 (2H, dd), 7.53 (2H, dd), 5.35 (2H, s).